Cas no 2382782-99-0 (tert-butyl (2S)-2-2-(piperidin-2-yl)ethylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-2-(piperidin-2-yl)ethylpyrrolidine-1-carboxylate
• CAS No: 2382782-99-0
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 5801268
• PubChem ID: 146155294
• Update Time: 2025-06-29

tert-butyl (2S)-2-2-(piperidin-2-yl)ethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (2S)-2-(2-piperidin-2-ylethyl)pyrrolidine-1-carboxylate
• EN300-1707671
• tert-butyl (2S)-2-[2-(piperidin-2-yl)ethyl]pyrrolidine-1-carboxylate
• 2382782-99-0
• tert-butyl (2S)-2-2-(piperidin-2-yl)ethylpyrrolidine-1-carboxylate

• Inchi： 1S/C16H30N2O2/c1-16(2,3)20-15(19)18-12-6-8-14(18)10-9-13-7-4-5-11-17-13/h13-14,17H,4-12H2,1-3H3/t13?,14-/m0/s1
• InChI Key： NBEZKMHKMWIUMP-KZUDCZAMSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1CCC1CCCCN1)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl (2S)-2-2-(piperidin-2-yl)ethylpyrrolidine-1-carboxylate

Introduction to tert-butyl (2S)-2-2-(piperidin-2-yl)ethylpyrrolidine-1-carboxylate (CAS No. 2382782-99-0)

Tert-butyl (2S)-2-2-(piperidin-2-yl)ethylpyrrolidine-1-carboxylate (CAS No. 2382782-99-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a chiral amine derivative, is characterized by its unique structural features, which include a tert-butyl group, a piperidine ring, and a pyrrolidine moiety. These structural elements contribute to its potential utility in various biological and therapeutic applications.

The tert-butyl group in the compound provides steric protection, enhancing the stability and selectivity of the molecule. The piperidine ring, a six-membered cyclic amine, is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable component in drug design. The pyrrolidine moiety, a five-membered cyclic amine, further adds to the compound's structural diversity and functional versatility.

Recent studies have highlighted the potential of tert-butyl (2S)-2-2-(piperidin-2-yl)ethylpyrrolidine-1-carboxylate in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses.

In addition to its potential as a GPCR modulator, tert-butyl (2S)-2-2-(piperidin-2-yl)ethylpyrrolidine-1-carboxylate has been investigated for its neuroprotective properties. A study published in the Journal of Neuroscience Research demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The chiral nature of the compound, specifically the (2S) configuration, is crucial for its biological activity. Chirality plays a significant role in drug design and development, as enantiomers can exhibit different pharmacological profiles. The (2S) enantiomer of this compound has been shown to have superior potency and selectivity compared to its racemic mixture or other enantiomers.

Synthesis of tert-butyl (2S)-2-2-(piperidin-2-yl)ethylpyrrolidine-1-carboxylate involves several steps, including the formation of the tert-butyl ester, the introduction of the piperidine ring, and the final coupling with the pyrrolidine moiety. Advanced synthetic techniques such as asymmetric synthesis and catalytic methods have been employed to achieve high yields and enantioselectivity. These methods are essential for producing pharmaceutical-grade compounds with consistent quality and purity.

Clinical trials involving tert-butyl (2S)-2-2-(piperidin-2-yl)ethylpyrrolidine-1-carboxylate are currently underway to evaluate its safety and efficacy in various therapeutic applications. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and minimal adverse effects. These findings have paved the way for further clinical investigations and potential commercialization.

In conclusion, tert-butyl (2S)-2-2-(piperidin-2-yl)ethylpyrrolidine-1-carboxylate (CAS No. 2382782-99-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, chiral configuration, and biological activity make it an attractive candidate for developing new therapeutic agents. Ongoing research and clinical trials will continue to uncover its full potential and contribute to advancements in drug discovery and development.